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Compound of Interest

Compound Name: Mito-apocynin (C11)

Cat. No.: B2580964 Get Quote

Essential Safety and Handling Guide for Mito-
apocynin (C11)
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Mito-apocynin (C11). The following procedural

guidance is designed to ensure the safe handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Mito-apocynin (C11) is a mitochondria-targeted antioxidant compound. While specific toxicity

data is limited, it should be handled with care, assuming potential hazards associated with

novel chemical entities. The triphenylphosphonium (TPP) cation facilitates its accumulation in

mitochondria.

Primary Hazards:

Eye Irritation: May cause serious eye irritation.

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.
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Respiratory Tract Irritation: May cause irritation if inhaled as a dust.

Gastrointestinal Irritation: May be harmful if swallowed.

Recommended Personal Protective Equipment:

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If handling large

quantities or generating dust, use a NIOSH-

approved respirator with a particulate filter.

Operational Plan for Handling Mito-apocynin (C11)
This section outlines the step-by-step procedures for safely managing Mito-apocynin (C11)
from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly sealed container in a cool, dry, and dark place. Recommended

storage temperatures are -20°C for short-term storage (up to 1 month) and -80°C for long-

term storage (up to 6 months)[1].

Inventory: Log the compound in your chemical inventory system.

Preparation of Stock Solutions
Work Area: Conduct all weighing and solution preparation in a chemical fume hood or a

designated containment area to minimize inhalation exposure.
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Weighing: Carefully weigh the desired amount of the powdered compound. Avoid generating

dust.

Dissolving: Mito-apocynin (C11) is soluble in DMSO (Dimethyl sulfoxide) at a concentration

of 100 mg/mL (150.69 mM)[2][3]. Use appropriate solvents as required by the experimental

protocol. For in vivo studies, co-solvents such as PEG300, Tween-80, and saline may be

used[1]. If precipitation occurs, gentle warming or sonication can aid dissolution[1].

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and appropriate hazard warnings.

Storage of Solutions: Store stock solutions at -20°C or -80°C as recommended to maintain

stability[1]. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Experimental Use
Handling: Always wear the recommended PPE when handling the compound, both in solid

and solution form.

Spill Management: In case of a spill, follow the procedures outlined in Section 4.

Disposal Plan
Dispose of all waste materials in accordance with local, state, and federal regulations.

Solid Waste: Collect unused solid Mito-apocynin (C11) and any contaminated disposable

labware (e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste container.

Liquid Waste: Collect unused solutions and solvent washes in a designated, labeled

hazardous waste container for organic solvents. Do not pour down the drain.

Decontamination: Decontaminate all non-disposable glassware and equipment that has

come into contact with the compound using an appropriate solvent (e.g., ethanol or acetone),

and collect the rinsate as hazardous waste.

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention if irritation develops and persists.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

Small Spills: Wipe up with absorbent material

and place in a suitable container for disposal.

Large Spills: Evacuate the area. Wear

appropriate PPE. Contain the spill and collect

with an inert absorbent material. Place in a

sealed container for disposal.

Quantitative Data Summary
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Property Value Reference

Molecular Formula C37H44BrO4P [2][3]

Molecular Weight 663.62 g/mol [2][3]

Appearance White to off-white solid [4]

Solubility in DMSO 100 mg/mL (150.69 mM) [2][3]

Storage (Solid) -20°C or -80°C [1]

Storage (Solution)
-20°C (1 month), -80°C (6

months)
[1]
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Safe Handling Workflow for Mito-apocynin (C11)
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Caption: Workflow for the safe handling of Mito-apocynin (C11).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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